methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate

• IUPAC Name: methyl 2-(1-oxophthalazin-2-yl)propanoate
• InChI: InChI=1S/C12H12N2O3/c1-8(12(16)17-2)14-11(15)10-6-4-3-5-9(10)7-13-14/h3-8H,1-2H3
• InChI Key: OOLZEDNEIKDSAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)N1C(=O)C2=CC=CC=C2C=N1
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

Methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate, also known as MOPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a phthalazine derivative that has been synthesized through various methods and has shown promising results in different studies.

Mechanism of Action

The mechanism of action of methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate is not fully understood. However, it has been proposed that methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate exerts its pharmacological effects by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a significant role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate may reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and chemokines. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has also been shown to inhibit the activity of nuclear factor-kappaB (NF-kappaB), which is a transcription factor that plays a crucial role in the regulation of immune responses and inflammation. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has been found to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are markers of oxidative stress. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the significant advantages of methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate is its ease of synthesis. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate can be synthesized through various methods using readily available starting materials. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has also been found to exhibit excellent stability under various conditions. However, one of the limitations of methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate is its low solubility in water, which may limit its applications in aqueous systems. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has also been found to exhibit cytotoxicity at high concentrations, which may limit its use in cell-based assays.

Future Directions

There are several future directions for the research on methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate. One of the significant directions is the development of methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate-based drugs for the treatment of various diseases. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has shown promising results in preclinical studies, and further research is needed to evaluate its efficacy and safety in clinical trials. Another direction is the modification of the chemical structure of methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate to improve its solubility and reduce its cytotoxicity. The development of methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate-based materials for various applications is also an area of interest. Overall, methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate is a promising compound with significant potential for various applications, and further research is needed to explore its full potential.
Conclusion:
In conclusion, methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate is a phthalazine derivative that has gained significant attention in scientific research due to its potential applications in various fields. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has been synthesized through various methods and has shown promising results in different studies. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has been extensively studied for its potential applications in medicinal chemistry, and its mechanism of action has been proposed to involve the inhibition of cyclooxygenase enzymes. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has been found to exhibit various biochemical and physiological effects, and its advantages and limitations for lab experiments have been discussed. Finally, future directions for the research on methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate have been identified, and it has been concluded that methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate is a promising compound with significant potential for various applications.

Scientific Research Applications

Methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has been extensively studied for its potential applications in various fields. One of the significant applications of methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate is in the field of medicinal chemistry. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been found to exhibit antitumor activity against various cancer cell lines. methyl 2-(1-oxo-2(1H)-phthalazinyl)propanoate has been used as a starting material for the synthesis of various bioactive compounds.